4-(Fluoromethyl)-3,3-dimethylpyrrolidine

• IUPAC Name: 4-(fluoromethyl)-3,3-dimethylpyrrolidine
• InChI: InChI=1S/C7H14FN/c1-7(2)5-9-4-6(7)3-8/h6,9H,3-5H2,1-2H3
• InChI Key: OXIOOAKNVWUJKS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCC1CF)C
• Molecular Formula: C7H14FN
• Molecular Weight: 131.19 g/mol
• CAS No.: 2092800-79-6

Description

Fluoromethyl compounds are widely used in various fields, including molecular imaging, pharmaceuticals, and materials. The introduction of fluorine atoms into organic compound molecules can give these compounds new functions and make them perform better.

Synthesis Analysis

The synthesis of fluorinated compounds has attracted more and more attention from biologists and chemists. Achieving selective fluorination is still a huge challenge under mild conditions. Of all enzyme-catalyzed synthesis methods, the direct formation of the C-F bond by fluorinase is the most effective and promising method.

Molecular Structure Analysis

The structure and catalytic mechanism of fluorinase are introduced to understand fluorobiochemistry. Fluorine has different physical and chemical properties from other elements, including bond length, van der Waals radius, van der Waals volume of the atom, and electronegativity of elements.

Chemical Reactions Analysis

Fluorinated compounds are distributed in plants and microorganisms, and are used in imaging, medicine, materials science. Enzyme catalysis is essential for the synthesis of fluorinated compounds. The loop structure of fluorinase is the key to forming the C-F bond.

Physical and Chemical Properties Analysis

Physical properties such as hardness, topography, and hydrophilicity are known to be important parameters in the biological evaluation of materials. These properties are naturally different for every material or combination of materials, and relate primarily to the variable properties on the chemical level (molecular structure, functional groups, and degradation).

Safety and Hazards

The safety and hazards of a specific compound depend on its specific properties. For similar compounds, it’s generally advised to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.

Future Directions

The number of halogenated molecules that are reaching the market is regularly preserved, and 14 of the 50 molecules approved by the FDA in the last year contain halogens. This underlines the emergent role of halogens and, in particular, of fluorine and chlorine in the preparation of drugs for the treatment of several diseases such as viral infections, several types of cancer, cardiovascular disease, multiple sclerosis, migraine and inflammatory diseases such as vasculitis.